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Compound of Interest

N-[(3-
Methoxyphenyl)methylladenosine

Cat. No. B12400959

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-[(3-Methoxyphenyl)methyl]adenosine is a synthetic analog of adenosine, a purine
nucleoside that plays a critical role in various physiological processes through its interaction
with adenosine receptors (Al, A2A, A2B, and A3). As an adenosine analog, N-[(3-
Methoxyphenyl)methylJadenosine is a valuable tool in pharmacological research and drug
development, particularly in studies involving the modulation of adenosine receptor signaling
pathways. Accurate and consistent preparation of stock solutions is paramount for obtaining
reliable and reproducible experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of
N-[(3-Methoxyphenyl)methyl]ladenosine stock solutions to ensure their stability and efficacy
in various research applications.

Compound Information

A clear understanding of the physicochemical properties of N-[(3-
Methoxyphenyl)methylladenosine is essential for its proper handling and use.
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Property Value

Molecular Formula C18H21Ns0s

Molecular Weight 387.39 g/mol

CAS Number 101565-95-1

Appearance White to off-white solid

Purity >98% (typically confirmed by HPLC)

Solubility and Recommended Solvents

The choice of solvent is critical for dissolving N-[(3-Methoxyphenyl)methyl]ladenosine and

maintaining its stability. Based on available data, the following solvents are recommended.

Solvent Solubility Remarks
The preferred solvent for
Dimethyl Sulfoxide (DMSO) Soluble preparing high-concentration

stock solutions.

May require sonication to fully

Methanol Slightly soluble )
dissolve.
) ) It is advisable to test solubility
Information not readily )
Ethanol with a small amount before

available

preparing a stock solution.

Aqueous Buffers (e.g., PBS)

Information not readily

available

Generally, adenosine analogs
have limited solubility in
aqueous solutions. Itis
recommended to first dissolve
in an organic solvent like
DMSO and then dilute with the

aqueous buffer.

Experimental Protocols
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Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N-[(3-

Methoxyphenyl)methylJadenosine in DMSO.

Materials:

N-[(3-Methoxyphenyl)methyl]ladenosine (solid powder)
Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Equilibration: Allow the vial of N-[(3-Methoxyphenyl)methylladenosine powder to
equilibrate to room temperature for at least 15-20 minutes before opening to prevent
condensation of moisture.

Weighing: Accurately weigh a precise amount of the compound. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 3.874 mg of N-[(3-
Methoxyphenyl)methyl]Jadenosine (Molecular Weight = 387.39 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed
compound. For 3.874 mg, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) for a short period can aid dissolution if necessary.
Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected vials to minimize freeze-thaw cycles.

Preparation of Working Solutions

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12400959?utm_src=pdf-body
https://www.benchchem.com/product/b12400959?utm_src=pdf-body
https://www.benchchem.com/product/b12400959?utm_src=pdf-body
https://www.benchchem.com/product/b12400959?utm_src=pdf-body
https://www.benchchem.com/product/b12400959?utm_src=pdf-body
https://www.benchchem.com/product/b12400959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Working solutions are typically prepared by diluting the high-concentration stock solution in a
suitable cell culture medium or experimental buffer.

Important Considerations:

» The final concentration of the organic solvent (e.g., DMSO) in the working solution should be
kept to a minimum (typically <0.1% v/v) to avoid solvent-induced cellular toxicity or off-target
effects.

» Always prepare fresh working solutions from the stock solution for each experiment.
Example: Preparation of a 10 uM Working Solution in Cell Culture Medium
e From the 10 mM stock solution, perform a 1:1000 dilution.

e For example, add 1 pL of the 10 mM stock solution to 999 uL of pre-warmed cell culture
medium.

o Mix gently by pipetting or inverting the tube.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of N-[(3-
Methoxyphenyl)methyl]adenosine.

Form Storage Temperature Stability

Solid Powder -20°C Up to 3 years
Stock Solution in DMSO -20°C Up to 1 month
Stock Solution in DMSO -80°C Up to 6 months

Storage Recommendations:
» Store the solid compound and stock solutions protected from light.

e Avoid repeated freeze-thaw cycles of the stock solution.
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Putative Signaling Pathway

N-[(3-Methoxyphenyl)methylladenosine, as an adenosine analog, is likely to exert its effects
by modulating adenosine receptors. The A2A receptor signaling pathway is a common target
for such compounds.
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Caption: Adenosine A2A Receptor Signaling Pathway.

Experimental Workflow

The following diagram illustrates the general workflow from receiving the solid compound to its
application in a cell-based assay.
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Caption: Workflow for Stock Solution Preparation.
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Disclaimer: This document is intended for research use only. N-[(3-
Methoxyphenyl)methylJadenosine should be handled by trained professionals in a laboratory
setting. Always refer to the specific product information sheet and safety data sheet (SDS)
provided by the supplier for the most accurate and up-to-date information.

 To cite this document: BenchChem. [Application Notes and Protocols for N-[(3-
Methoxyphenyl)methylladenosine Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12400959#preparation-of-n-3-
methoxyphenyl-methyl-adenosine-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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